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Mass Spectrometry Characterization Guide: cis-1-Boc-4-amino-3-piperidinemethanol (CAS
1402249-02-8)

Executive Summary

cis-1-Boc-4-amino-3-piperidinemethanol (CAS 1402249-02-8) is a critical chiral intermediate
used in the synthesis of complex heterocyclic pharmaceuticals, particularly kinase inhibitors
and peptidomimetics. Its structural integrity—specifically the cis-stereochemistry and the tert-
butoxycarbonyl (Boc) protecting group—is paramount for downstream reaction success.

This guide provides a definitive mass spectrometry (MS) fragmentation analysis to validate the
identity and purity of this compound. By analyzing the characteristic loss of the Boc group and
the stability of the piperidine core, researchers can distinguish this intermediate from its
deprotected degradation products and structural analogs.

Chemical Profile & Structural Analysis
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Feature Specification

Chemical Name cis-1-Boc-4-amino-3-piperidinemethanol
CAS Number 1402249-02-8

Molecular Formula C11H22N203

Exact Mass 230.1630

Monoisotopic Mass ([M+H]*) 231.1705

) tert-Butyl carbamate (Boc), Primary Amine,
Key Functional Groups ] L ]
Primary Alcohol, Piperidine Ring

Experimental Methodology (LC-MS/MS)

To ensure reproducible fragmentation, the following "self-validating” protocol is recommended.
This method minimizes in-source fragmentation while ensuring sufficient ionization of the
secondary amine.

LC Conditions:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 pm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes. (Boc groups are hydrophobic; expect retention >
2.5 min).

MS Parameters (ESI+):
« lonization: Electrospray lonization (Positive Mode).[1]
e Capillary Voltage: 3500 V.

o Fragmentor Voltage: 100 V (Keep low to prevent premature Boc loss).

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10535375/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Collision Energy (CE): Stepped 10-30 eV to observe both the parent and the deprotected

core.

Fragmentation Pattern Analysis

The fragmentation of CAS 1402249-02-8 is dominated by the lability of the Boc protecting
group. The spectrum typically exhibits a "staircase” of neutral losses.

Primary Pathway: The Boc Collapse

e Precursor lon ([M+H]*, m/z 231.17): The protonated molecular ion.

e Loss of Isobutene ([M+H - 56]*, m/z 175.11): The tert-butyl group is eliminated as isobutene
(CaHs) via a McLafferty-like rearrangement or direct elimination. This is the diagnostic "Boc
signature.”

e Loss of COz ([M+H - 100]*, m/z 131.10): The resulting carbamic acid intermediate is
unstable and rapidly loses CO: to yield the protonated free amine core (cis-4-amino-3-
piperidinemethanol).

Secondary Pathway: Core Fragmentation

e Loss of Water ((M+H - 100 - 18]*, m/z 113.09): The hydroxymethyl group on the piperidine
ring undergoes dehydration.

» Ring Cleavage (m/z 84.08): At higher collision energies, the piperidine ring fragments, often
losing the hydroxymethyl side chain.

Pathway Visualization
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Dehydrated Core
[m/z 113.09]
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Figure 1. ESI-MS/MS fragmentation pathway of cis-1-Boc-4-amino-3-piperidinemethanol
showing the sequential loss of the Boc protecting group components.

Comparative Performance Guide

In a drug development context, distinguishing the target intermediate from its impurities is
critical. The table below compares the MS signature of the target against its most common

derivatives.
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Precursor Key Fragment . .
Compound Role Differentiator
(m/z) (m/z)

Loss of 56 Da &
Intermediate 231.17 175, 131 100 Da confirms

Boc presence.

CAS 1402249-
02-8 (Target)

Missing 231
Deprotected parent; matches
Impurity (Free Degradant 131.10 113, 84 the "core"
Amine) fragment of the

target.

Identical MS
spectrum. Must

Trans-lsomer Stereoisomer 231.17 175, 131 be separated by
Chiral LC or
NMR.

Shift of +14 Da
Side Product 245.15 189, 145 (CH20H -
COOH).

Oxidized Impurity
(Carboxylic Acid)

Expert Insight: While MS confirms the chemical structure (Boc + Piperidine), it cannot
distinguish the cis isomer from the trans isomer. If stereochemical purity is the goal, this MS
method must be coupled with a chiral column (e.g., Chiralpak AD-H) or validated via NMR
coupling constants.

Troubleshooting & Optimization
e Problem: No Parent lon (231) Observed.
o Cause: In-source fragmentation. The Boc group is thermally labile.

o Solution: Lower the desolvation temperature (< 350°C) and reduce the Fragmentor/Cone
voltage.

e Problem: High Sodium Adduct ([M+Na]* = 253).
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o Cause: Glassware contamination or high buffer salt concentration.

o Solution: Use LC-MS grade solvents. Sodium adducts do not fragment easily and will
obscure the diagnostic 175/131 transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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